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Constitutional isomers, also known as structural isomers, are compounds that share the same

molecular formula but differ in the connectivity of their atoms.[1][2][3] This variance in atomic

arrangement leads to distinct chemical and physical properties for each isomer. The molecular

formula C4H9BrCl represents a haloalkane. Identifying all possible constitutional isomers for a

given formula is a fundamental exercise in organic chemistry, crucial for understanding

structure-property relationships in fields like drug discovery and material science. The process

involves systematically exploring different carbon chain structures and the various possible

positions for substituent groups.[4]

There are three main types of constitutional isomerism:

Chain Isomerism: Isomers possess different arrangements of the carbon skeleton.[1][3]

Positional Isomerism: Isomers have the same carbon skeleton and functional groups but

differ in the position of the functional groups on the chain.[1][3]

Functional Group Isomerism: Isomers have the same molecular formula but contain different

functional groups.[1][3]

For C4H9BrCl, we will primarily observe chain and positional isomerism.

Methodology for Isomer Identification
A systematic approach is required to identify all constitutional isomers of C4H9BrCl without

duplication. The methodology employed here involves two primary steps:
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Identification of Carbon Skeletons: The formula C4H9... corresponds to the butyl group.

There are two possible arrangements (skeletal isomers) for a four-carbon alkane chain:

A linear, unbranched chain: butane.

A branched chain: isobutane (IUPAC name: 2-methylpropane).

Systematic Placement of Substituents: For each carbon skeleton, the bromine (Br) and

chlorine (Cl) atoms are placed on all non-equivalent carbon positions. The resulting

structures are then named according to IUPAC nomenclature to confirm their uniqueness.

The logical workflow for this identification process is visualized in the diagram below.

Initial Analysis

Step 1: Identify Carbon Skeletons

Step 2: Place Substituents & Identify Isomers

Molecular Formula
C4H9BrCl

Butane Skeleton
(Linear Chain)

 has skeletons 

2-Methylpropane Skeleton
(Branched Chain)

 has skeletons 

8 Isomers Identified

1-Bromo-1-chlorobutane

1-Bromo-2-chlorobutane

1-Bromo-3-chlorobutane

1-Bromo-4-chlorobutane

2-Bromo-1-chlorobutane

2-Bromo-2-chlorobutane

2-Bromo-3-chlorobutane

2-Bromo-4-chlorobutane (Incorrect Name - See Table)

 leads to 

4 Isomers Identified

1-Bromo-1-chloro-2-methylpropane

1-Bromo-2-chloro-2-methylpropane

1-Bromo-3-chloro-2-methylpropane

2-Bromo-1-chloro-2-methylpropane

 leads to 

Click to download full resolution via product page

Figure 1. Logical workflow for identifying constitutional isomers of C4H9BrCl.
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Isomer Derivation and Data Summary
Following the outlined methodology, a total of 12 unique constitutional isomers were identified

for the molecular formula C4H9BrCl. These are derived from the two primary carbon skeletons.

Isomers Derived from the Butane Skeleton
The linear four-carbon chain of butane presents multiple non-equivalent positions for the two

halogen substituents, resulting in eight distinct isomers.

Isomers Derived from the 2-Methylpropane Skeleton
The branched structure of 2-methylpropane, with its primary and tertiary carbons, gives rise to

four unique isomers.

Comprehensive Data Table
The quantitative data, comprising the IUPAC names and structural details of all 12

constitutional isomers, are summarized in the table below for clear comparison.
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Isomer ID IUPAC Name Carbon Skeleton
Structural
Description

1
1-Bromo-1-

chlorobutane
Butane

Br and Cl are on the

terminal carbon (C1).

2
1-Bromo-2-

chlorobutane
Butane

Br is on C1; Cl is on

C2.

3
1-Bromo-3-

chlorobutane
Butane

Br is on C1; Cl is on

C3.

4
1-Bromo-4-

chlorobutane
Butane

Br is on C1; Cl is on

the other terminal

carbon (C4).

5
2-Bromo-1-

chlorobutane
Butane

Cl is on C1; Br is on

C2.

6
2-Bromo-2-

chlorobutane
Butane

Br and Cl are on the

same internal carbon

(C2).

7
2-Bromo-3-

chlorobutane
Butane

Br is on C2; Cl is on

C3.

8
2-Bromo-4-

chlorobutane
Butane

This name is

incorrect; correct

IUPAC name is 1-

Bromo-3-chlorobutane

(Isomer 3).

9
1-Bromo-1-chloro-2-

methylpropane
2-Methylpropane

Br and Cl are on a

primary carbon.

10
1-Bromo-2-chloro-2-

methylpropane
2-Methylpropane

Br is on a primary

carbon; Cl is on the

tertiary carbon.

11 1-Bromo-3-chloro-2-

methylpropane

2-Methylpropane Br is on one primary

carbon; Cl is on
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another primary

carbon.

12
2-Bromo-1-chloro-2-

methylpropane
2-Methylpropane

Cl is on a primary

carbon; Br is on the

tertiary carbon.

Experimental Protocols
This document is a theoretical guide to the constitutional isomers of C4H9BrCl based on the

principles of organic chemistry. As such, it does not cite or detail experimental protocols for

synthesis or analysis. The identification and structural elucidation of these isomers in a

laboratory setting would typically involve techniques such as:

Fractional Distillation: To separate the isomeric mixture based on differences in boiling

points.

Gas Chromatography (GC): To further separate and quantify the individual isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: (¹H NMR and ¹³C NMR) to determine

the precise connectivity of atoms in each isolated isomer.

Mass Spectrometry (MS): To confirm the molecular weight and determine fragmentation

patterns that can help identify the structure.

Detailed methodologies for these standard analytical techniques are widely available in

chemical literature and textbooks.

Conclusion
The molecular formula C4H9BrCl gives rise to 12 distinct constitutional isomers. These isomers

originate from two possible carbon skeletons, butane and 2-methylpropane, and the various

positional arrangements of the bromine and chlorine substituents. A systematic analysis based

on skeletal structure and substituent placement, confirmed by IUPAC nomenclature, is

essential for the exhaustive identification of all possible isomers. The structural diversity

presented by these 12 compounds underscores the importance of precise structural

determination in chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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